3-(2,5-dichlorophenyl)-3-methylazetidine hydrochloride
Overview
Description
The compound “3-(2,5-dichlorophenyl)-3-methylazetidine hydrochloride” is a derivative of azetidine, which is a four-membered heterocyclic compound containing nitrogen . The “2,5-dichlorophenyl” part suggests the presence of a phenyl ring (a derivative of benzene) with chlorine atoms at the 2nd and 5th positions .
Synthesis Analysis
While specific synthesis methods for “3-(2,5-dichlorophenyl)-3-methylazetidine hydrochloride” are not available, similar compounds have been synthesized through various methods. For instance, the synthesis of a compound with a similar structure involved the reaction of 6-methyluracil with 2-chloromethyltiiran .Molecular Structure Analysis
The molecular structure of “3-(2,5-dichlorophenyl)-3-methylazetidine hydrochloride” can be inferred from its name. It likely contains an azetidine ring (a four-membered ring with one nitrogen and three carbon atoms), a phenyl ring (a six-membered carbon ring) with two chlorine atoms attached at the 2nd and 5th positions, and a methyl group attached to the azetidine ring .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2,5-dichlorophenyl)-3-methylazetidine hydrochloride involves the reaction of 2,5-dichlorobenzaldehyde with methylamine followed by reduction with sodium borohydride to yield 3-(2,5-dichlorophenyl)-3-methylazetidine. The resulting compound is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2,5-dichlorobenzaldehyde", "methylamine", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 2,5-dichlorobenzaldehyde is reacted with excess methylamine in ethanol at room temperature for 24 hours.", "Step 2: The resulting mixture is then cooled to 0°C and sodium borohydride is added slowly with stirring. The reaction is allowed to proceed for 2 hours at 0°C.", "Step 3: The reaction mixture is then quenched with water and extracted with ethyl acetate. The organic layer is dried over magnesium sulfate and concentrated under reduced pressure to yield 3-(2,5-dichlorophenyl)-3-methylazetidine as a yellow oil.", "Step 4: The resulting compound is then dissolved in hydrochloric acid and stirred at room temperature for 2 hours to form the hydrochloride salt.", "Step 5: The hydrochloride salt is filtered, washed with water, and dried under vacuum to yield the final product, 3-(2,5-dichlorophenyl)-3-methylazetidine hydrochloride." ] } | |
CAS RN |
2624132-59-6 |
Product Name |
3-(2,5-dichlorophenyl)-3-methylazetidine hydrochloride |
Molecular Formula |
C10H12Cl3N |
Molecular Weight |
252.6 |
Purity |
95 |
Origin of Product |
United States |
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